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Compound of Interest

Compound Name: 2-Ethylanthraquinone

Cat. No.: B047962

A Comparative Guide to Anthraquinone
Derivatives for Energy Storage

Anthraquinone and its derivatives have emerged as a highly promising class of organic
materials for next-generation energy storage systems. Their advantages, including structural
diversity, tunable redox properties, and reliance on earth-abundant elements, position them as
sustainable alternatives to traditional inorganic materials. This guide provides a comparative
analysis of various anthraquinone derivatives, presenting key performance data from
experimental studies to assist researchers in materials selection and development.

The core energy storage functionality of anthraguinones stems from the reversible two-
electron, two-proton redox reaction of their quinone moieties. This process allows for efficient
charge storage in applications ranging from lithium-ion batteries (LIBs) to aqueous redox flow
batteries (ARFBS).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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